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Compound of Interest

Compound Name: 3-Acetoxycinnamic acid

CAS No.: 20375-42-2

Cat. No.: B1276283

Get Quote

Executive Summary
3-Acetoxycinnamic acid (3-ACA) is a functionalized phenylpropanoid derivative serving as a

critical intermediate in organic synthesis, polymer chemistry, and medicinal research.[1]

Structurally, it is the acetate ester of m-coumaric acid (3-hydroxycinnamic acid).[1] Unlike its

more common para-isomer, 3-ACA possesses unique steric and electronic properties that

make it valuable for designing photo-responsive polymers and as a prodrug scaffold for

delivering antioxidant phenolic acids.[1]

This guide provides a rigorous examination of 3-ACA, moving from fundamental

physicochemical properties to validated synthesis protocols and advanced applications in

materials science.[1]

Chemical Structure and Physicochemical
Properties[2][3][4][5][6][7]
The molecule consists of a phenyl ring substituted at the meta (3-) position with an acetoxy

group (–OCOCH₃) and at the 1-position with an acrylic acid moiety.[1] The trans (E) isomer is
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the thermodynamically stable form typically isolated from synthesis.[1]

Table 1: Physicochemical Profile of 3-Acetoxycinnamic
Acid[1]

Property Value / Description Source/Validation

IUPAC Name
(E)-3-(3-acetoxyphenyl)prop-2-

enoic acid
Nomenclature Rules

CAS Number 20375-42-2 Chemical Inventories

Molecular Formula C₁₁H₁₀O₄ Calculated

Molecular Weight 206.19 g/mol Calculated

Appearance Colorless / White Needles Experimental [1]

Melting Point 140 – 142 °C Experimental [1]

Solubility
Soluble in MeOH, EtOH,

DMSO; Insoluble in Water
Experimental Observation

LogP (Predicted) ~1.71 Chemeo / Crippen Method

pKa (Predicted) ~4.4 (Carboxylic acid) Analogous to Cinnamic Acid

Validated Synthesis Protocol
While the Perkin reaction (reacting 3-hydroxybenzaldehyde with acetic anhydride) is a classical

route, the direct acetylation of 3-hydroxycinnamic acid is preferred for higher purity and yield.[1]

The following protocol is adapted from high-purity synthesis workflows used in polymer

precursor preparation [1].

Protocol: Acetylation of 3-Hydroxycinnamic Acid
Objective: Selective acetylation of the phenolic hydroxyl group without affecting the carboxylic

acid or alkene functionality.

Reagents:

3-Hydroxycinnamic acid (m-coumaric acid) [Starting Material][1]
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Acetic anhydride (Ac₂O) [Reagent/Solvent][1]

Pyridine [Base Catalyst][1][2][3]

Toluene [Solvent]

Hydrochloric acid (1M) [Quenching][1]

Step-by-Step Methodology:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Flush the system with nitrogen to ensure an inert atmosphere.[1]

Dissolution: Charge the flask with 3-hydroxycinnamic acid (24.6 g, 150 mmol) and toluene

(120 mL). Stir to create a suspension.

Reagent Addition: Add acetic anhydride (43.4 g, 425 mmol) followed by pyridine (4 mL, ~50

mmol). The pyridine acts as a nucleophilic catalyst, forming a reactive N-acylpyridinium

intermediate.[1]

Reflux: Heat the mixture to reflux (~110 °C) with moderate agitation. Maintain reflux for 3

hours. The solution should clarify as the starting material is consumed.[1]

Work-up:

Cool the reaction mixture to room temperature.

Concentrate the solution under reduced pressure (rotary evaporator) to remove toluene

and excess acetic anhydride.[1]

The residue will likely be a viscous oil or semi-solid.[1]

Purification:

Redissolve the residue in a minimal amount of ethyl acetate.[1]

Wash with 1M HCl (2x) to remove pyridine traces, followed by brine.
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Dry the organic layer over anhydrous MgSO₄.[1]

Recrystallization: Evaporate the solvent and recrystallize the solid from a mixture of

Hexane/Ethyl Acetate (2:1).[1]

Yield: Expect colorless needles with a yield of ~70-75%.

Reaction Mechanism Visualization
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Figure 1: Synthesis pathway via pyridine-catalyzed acetylation.

Spectroscopic Characterization
To ensure scientific integrity, the synthesized compound must be validated using Nuclear

Magnetic Resonance (NMR). The following data corresponds to the purified trans-isomer [1].

¹H NMR (270 MHz, CD₃OD, δ ppm):

2.28 (s, 3H): Acetyl methyl group (–OCOCH₃).[1] Distinct singlet indicating successful

acetylation.[1]

6.49 (d, J = 16.0 Hz, 1H): Alkene proton (α-position to carbonyl).[1] The large coupling

constant (J = 16.0 Hz) confirms the trans (E) geometry.[1]

7.12 (d, J = 7.4 Hz, 1H): Aromatic proton (position 4 or 6, ortho to acetoxy).

7.34 – 7.46 (complex, 3H): Remaining aromatic protons.

7.63 (d, J = 16.0 Hz, 1H): Alkene proton (β-position).[1] Downfield shift due to conjugation

with the phenyl ring.[1]
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Interpretation: The absence of a broad phenolic –OH signal (typically >9 ppm in DMSO) and

the presence of the sharp acetyl singlet at 2.28 ppm confirms the conversion of 3-

hydroxycinnamic acid to 3-acetoxycinnamic acid.[1]

Applications in Research & Development
Photo-Responsive Polymers (Materials Science)
3-Acetoxycinnamic acid is a precursor for Poly(3-hydroxycinnamic acid) (P3HCA).[1][4] When

polymerized, the cinnamate moiety remains in the backbone.

Mechanism: Upon UV irradiation (250–450 nm), the trans-cinnamate moiety undergoes

photo-isomerization to the cis-form.[1]

Effect: Unlike para-substituted analogs which often crosslink (dimerize), the meta-substituted

P3HCA exhibits a unique photoexpansion behavior.[1] The trans-to-cis isomerization

increases the free volume of the polymer matrix, causing the material to bend convexly away

from the light source [2].[1]

Utility: Soft actuators, smart coatings, and light-driven shape-memory materials.[1]

Medicinal Chemistry: Prodrug Design
The acetoxy group serves as a masking group for the phenolic hydroxyl.[1]

Bioactivation: In vivo, plasma esterases rapidly hydrolyze the ester bond, releasing the

active 3-hydroxycinnamic acid.[1]

Therapeutic Potential: 3-Hydroxycinnamic acid is a potent antioxidant and neuroprotective

agent.[1] It has been investigated for its ability to inhibit β-site amyloid precursor protein

cleaving enzyme 1 (BACE1), a key target in Alzheimer's disease pathology [3].[1] The

acetoxy derivative improves membrane permeability (lipophilicity) before releasing the active

drug.[1]

Bioactivation Pathway[1]
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Figure 2: Metabolic bioactivation of 3-ACA to its active phenolic form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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